Methyl (2S,4aS,6aR,6aS,6bR,8aS,12aS,14bR)-2,4a,6a,6b,9,9,12a-heptamethyl-13-oxo-3,4,5,6,6a,7,8,8a,12,14b-decahydro-1H-picene-2-carboxylate
Methyl (2S,4aS,6aR,6aS,6bR,8aS,12aS,14bR)-2,4a,6a,6b,9,9,12a-heptamethyl-13-oxo-3,4,5,6,6a,7,8,8a,12,14b-decahydro-1H-picene-2-carboxylate
Brand Name:
Vulcanchem
CAS No.:
10301-75-4
VCID:
VC0083191
InChI:
InChI=1S/C31H46O3/c1-26(2)11-9-12-29(5)23(26)10-13-31(7)24(29)22(32)18-20-21-19-28(4,25(33)34-8)15-14-27(21,3)16-17-30(20,31)6/h9,11,18,21,23-24H,10,12-17,19H2,1-8H3/t21-,23-,24+,27+,28-,29-,30+,31+/m0/s1
SMILES:
CC1(C=CCC2(C1CCC3(C2C(=O)C=C4C3(CCC5(C4CC(CC5)(C)C(=O)OC)C)C)C)C)C
Molecular Formula:
C31H46O3
Molecular Weight:
466.7 g/mol
Methyl (2S,4aS,6aR,6aS,6bR,8aS,12aS,14bR)-2,4a,6a,6b,9,9,12a-heptamethyl-13-oxo-3,4,5,6,6a,7,8,8a,12,14b-decahydro-1H-picene-2-carboxylate
CAS No.: 10301-75-4
Main Products
VCID: VC0083191
Molecular Formula: C31H46O3
Molecular Weight: 466.7 g/mol
| CAS No. | 10301-75-4 |
|---|---|
| Product Name | Methyl (2S,4aS,6aR,6aS,6bR,8aS,12aS,14bR)-2,4a,6a,6b,9,9,12a-heptamethyl-13-oxo-3,4,5,6,6a,7,8,8a,12,14b-decahydro-1H-picene-2-carboxylate |
| Molecular Formula | C31H46O3 |
| Molecular Weight | 466.7 g/mol |
| IUPAC Name | methyl (2S,4aS,6aR,6aS,6bR,8aS,12aS,14bR)-2,4a,6a,6b,9,9,12a-heptamethyl-13-oxo-3,4,5,6,6a,7,8,8a,12,14b-decahydro-1H-picene-2-carboxylate |
| Standard InChI | InChI=1S/C31H46O3/c1-26(2)11-9-12-29(5)23(26)10-13-31(7)24(29)22(32)18-20-21-19-28(4,25(33)34-8)15-14-27(21,3)16-17-30(20,31)6/h9,11,18,21,23-24H,10,12-17,19H2,1-8H3/t21-,23-,24+,27+,28-,29-,30+,31+/m0/s1 |
| Standard InChIKey | OVVXDFCCYLEDIQ-HTHQHRERSA-N |
| Isomeric SMILES | C[C@]12CC[C@](C[C@H]1C3=CC(=O)[C@H]4[C@]([C@@]3(CC2)C)(CC[C@@H]5[C@@]4(CC=CC5(C)C)C)C)(C)C(=O)OC |
| SMILES | CC1(C=CCC2(C1CCC3(C2C(=O)C=C4C3(CCC5(C4CC(CC5)(C)C(=O)OC)C)C)C)C)C |
| Canonical SMILES | CC1(C=CCC2(C1CCC3(C2C(=O)C=C4C3(CCC5(C4CC(CC5)(C)C(=O)OC)C)C)C)C)C |
| Synonyms | 11-Oxooleana-2,12-dien-30-oic acid methyl ester |
| PubChem Compound | 15756424 |
| Last Modified | Nov 11 2021 |
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